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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium phosphide, with the chemical formula Sr₃P₂, is an inorganic compound that has

garnered interest in various scientific and technical fields.[1] It is recognized for its reactive

nature and its utility as a reagent and in the fabrication of specialized chemical devices.[1] This

guide provides a comprehensive overview of strontium phosphide, focusing on its chemical

identifiers, physical and chemical properties, synthesis protocols, and safety considerations to

support researchers and professionals in its application.

Chemical Identifiers and Physical Properties
Strontium phosphide is a black crystalline solid.[1] It is thermally stable at high temperatures

but decomposes in the presence of water.[1] Key identifiers and physical properties are

summarized in the table below for quick reference.
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Identifier/Property Value Reference(s)

Chemical Formula Sr₃P₂ [1][2]

IUPAC Name Tristrontium diphosphide [1][2]

CAS Number 12504-16-4 [1][2][3]

PubChem CID 166710 [1][2]

EC Number 235-678-9 [1][4]

UN Number 2013 [1][5]

Molecular Weight 324.8 g/mol [2]

Appearance Black crystalline material [1]

Density 2.68 g/cm³ [1]

Solubility in Water Decomposes [1]

Crystal Structure Cubic [1]

Note on CAS Numbers: While CAS number 12504-16-4 is the most consistently cited identifier

for tristrontium diphosphide (Sr₃P₂), the number 12504-13-1 is also occasionally associated

with "strontium phosphide".[2][5] However, 12504-13-1 is more accurately assigned to

strontium monophosphide (SrP).[6] For the purposes of this guide, all information pertains to

Sr₃P₂ under CAS number 12504-16-4.

Chemical Properties and Reactivity
Strontium phosphide is a highly reactive compound, particularly with water and acids. Its

reactivity is a critical consideration for its handling and application.

Reaction with Water
Strontium phosphide reacts with water to produce strontium hydroxide and phosphine gas,

which is toxic and can ignite spontaneously in air.[1][2]

Reaction: Sr₃P₂ + 6H₂O → 3Sr(OH)₂ + 2PH₃[1]
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Reaction with Acids
It readily reacts with acids to form the corresponding strontium salt and phosphine gas.[1]

Reaction: Sr₃P₂ + 6HCl → 3SrCl₂ + 2PH₃[1]

Synthesis of Strontium Phosphide
Two primary methods for the synthesis of strontium phosphide are documented, both

requiring high temperatures and controlled environments due to the reactivity of the product.

Method 1: Reduction of Strontium Phosphate with
Carbon
This method involves the high-temperature reduction of strontium phosphate with a carbon

source, such as soot, in an arc furnace.[1]

Overall Reaction: Sr₃(PO₄)₂ + 8C → Sr₃P₂ + 8CO[1]

Experimental Protocol:

Precursor Preparation: Stoichiometric amounts of strontium phosphate (Sr₃(PO₄)₂) and finely

divided carbon (soot or lamp black) are thoroughly mixed.

Reaction: The mixture is heated in an arc furnace. The high temperature facilitates the

carbothermal reduction of the phosphate to the phosphide.

Product Isolation: The resulting strontium phosphide is cooled under an inert atmosphere

to prevent oxidation.

Method 2: Direct Reaction of Strontium and Phosphorus
Strontium phosphide can also be synthesized by the direct reaction of strontium metal with

red phosphorus at elevated temperatures.[1]

Overall Reaction: 6Sr + P₄ → 2Sr₃P₂[1]

Experimental Protocol:
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Reactant Preparation: Stoichiometric amounts of strontium metal and red phosphorus are

loaded into a crucible (e.g., alumina or tantalum) within an inert atmosphere glovebox to

prevent oxidation.

Reaction: The crucible is sealed in a quartz ampoule under vacuum or an inert atmosphere

(e.g., argon). The ampoule is then heated in a tube furnace to a high temperature (typically

>600 °C). The reaction is highly exothermic.

Annealing and Cooling: The product is typically annealed at a high temperature to ensure

homogeneity and then slowly cooled to room temperature.

Product Handling: The resulting strontium phosphide is handled exclusively under an inert

atmosphere.

Characterization of Strontium Phosphide
The synthesized strontium phosphide should be characterized to confirm its phase purity and

composition.

Technique Purpose

X-ray Diffraction (XRD)
To identify the crystalline phase of the product

and determine lattice parameters.

X-ray Photoelectron Spectroscopy (XPS)

To determine the elemental composition and

oxidation states of strontium and phosphorus on

the surface of the material.

Safety, Handling, and Storage
Due to its high reactivity, particularly with moisture, stringent safety protocols must be followed

when working with strontium phosphide.

Handling: All handling of strontium phosphide should be conducted in a controlled inert

atmosphere, such as a glovebox filled with argon or nitrogen.[7][8] Personal protective

equipment (PPE), including flame-retardant lab coats, safety goggles, and appropriate

gloves, is mandatory.[9]
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Storage: Strontium phosphide should be stored in a tightly sealed container under an inert

atmosphere in a cool, dry, and well-ventilated area, away from water, acids, and oxidizing

agents.[9]

Spill Management: In case of a spill, the area should be evacuated. The spilled material

should be covered with a dry, non-combustible absorbent such as sand or soda ash. Water

should never be used to clean up a strontium phosphide spill.[2]

Fire Fighting: In the event of a fire involving strontium phosphide, water and foam are

contraindicated.[2] Use a Class D fire extinguisher or dry chemical powder, sand, or soda

ash.[2]
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Caption: Workflow for the synthesis of strontium phosphide via direct reaction of elements.

Safe Handling and Emergency Response Logic
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Caption: Logical workflow for the safe handling of and emergency response to strontium
phosphide incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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